Cas no 2229314-08-1 (4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine)

• Product Name: 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine
• CAS No: 2229314-08-1
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6390581
• PubChem ID: 165614162
• Update Time: 2025-07-02

4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine
• EN300-1734277
• 2229314-08-1

• Inchi： 1S/C13H21NO2/c1-9-7-12(15-3)11(6-5-10(2)14)13(8-9)16-4/h7-8,10H,5-6,14H2,1-4H3
• InChI Key： VBVHTEGJPCNLHS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1CCC(C)N)OC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine

Introduction to 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine (CAS No. 2229314-08-1)

4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine, identified by the CAS number 2229314-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines and features a complex aromatic structure, which makes it a promising candidate for various biochemical applications. The presence of both methoxy and methyl substituents on the benzene ring introduces unique electronic and steric properties, enhancing its potential as a building block in drug design and synthesis.

The chemical structure of 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine consists of a butan-2-amine side chain attached to a substituted phenyl ring. This arrangement not only contributes to its distinct molecular characteristics but also opens up possibilities for diverse interactions with biological targets. The dimethoxy group at the 2 and 6 positions increases the electron density on the ring, while the methyl group at the 4 position provides steric hindrance, influencing both solubility and reactivity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The aromatic amine core of 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine resembles several known bioactive molecules, suggesting that it could serve as a scaffold for developing novel therapeutic agents. Researchers have been particularly intrigued by its potential in modulating enzyme activity and receptor binding, which are critical mechanisms in many diseases.

One of the most compelling aspects of 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine is its versatility in chemical modifications. The butan-2-amine moiety can be further functionalized to introduce additional pharmacophores or to optimize pharmacokinetic properties. This flexibility makes it an attractive intermediate for synthetic chemists working on drug discovery programs. Moreover, the compound's stability under various conditions enhances its utility in both laboratory research and potential industrial applications.

Recent studies have begun to uncover the biological significance of compounds with analogous structures. For instance, derivatives of substituted phenylbutanamines have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors. The methoxy and methyl groups in 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine may play a crucial role in fine-tuning these interactions, potentially leading to improved efficacy and reduced side effects compared to existing treatments.

The synthesis of 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only streamline the process but also allow for greater control over stereochemistry, which is essential for biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the behavior of 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine in complex systems. By simulating its interactions with biological targets, researchers can predict binding affinities and identify key residues involved in drug-receptor recognition. Such insights are invaluable for guiding experimental efforts and designing more potent derivatives.

The pharmacokinetic profile of 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amine is another area of active investigation. Factors such as solubility, metabolic stability, and distribution within biological tissues significantly influence its therapeutic potential. Preliminary data suggest that modifications to the butan-2-amine side chain could enhance oral bioavailability while minimizing clearance rates. This would be particularly beneficial for developing long-lasting treatments that require less frequent dosing.

In conclusion, 4-(2,6-dimethoxy-4-methylphenyl)butan-2-amineseems poised to make significant contributions to pharmaceutical research due to its unique structural features and promising biological properties. As more studies explore its potential applications, this compound is likely to emerge as a valuable tool in drug discovery efforts aimed at addressing unmet medical needs. The combination of synthetic accessibility and tunable bioactivity positions it as a cornerstone for future developments in medicinal chemistry.